Cas no 77278-68-3 (tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate
• CAS No: 77278-68-3
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 1783993
• PubChem ID: 19377600
• Update Time: 2025-04-21

tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-thienylmethyl)-, 1,1-dimethylethylester
• 77278-68-3
• tert-butyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate
• CDA27868
• BS-29548
• CS-0209888
• SCHEMBL2023366
• tert-butyl4-(thiophen-2-ylmethyl)piperazine-1-carboxylate
• tert-butyl 4-[(thiophen-2-yl)methyl]piperazine-1-carboxylate
• 1-Boc-4-(thiophen-2-ylmethyl)piperazine
• tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate

• Inchi： 1S/C14H22N2O2S/c1-14(2,3)18-13(17)16-8-6-15(7-9-16)11-12-5-4-10-19-12/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： XCORMTCZQFGXFU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 282.14036
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 32.78

tert-Butyl 4-(Thiophen-2-ylmethyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives